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Compound of Interest

Compound Name: BM-131246

cat. No.: B1663292

For Research Use Only. Not for use in diagnostic procedures.

Introduction

BM-131246 is a member of the thiazolidinedione (TZD) class of synthetic compounds, known
for their role as potent agonists of the Peroxisome Proliferator-Activated Receptor gamma
(PPARYy). As a PPARY agonist, BM-131246 is a valuable tool for researchers in the fields of
diabetes, metabolism, and cellular differentiation. PPARY is a nuclear receptor that plays a
critical role in the regulation of glucose and lipid metabolism. Activation of PPARy by ligands
like BM-131246 leads to the transcription of a suite of genes involved in insulin sensitization,
adipogenesis, and inflammation. These application notes provide detailed protocols for the
preparation, storage, and use of BM-131246 in common experimental settings.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of BM-131246 is provided in
the table below. This information is critical for the accurate preparation of stock solutions and
for understanding the compound's behavior in experimental systems.
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Property Value Source
Molecular Formula C22H20N204S

Molecular Weight 408.47 g/mol

CAS Number 103787-97-9

Appearance White to off-white solid

Purity (by HPLC) >98%

Soluble in Dimethyl Sulfoxide

Solubility (DMSO)

Powder: -20°C (long-term),

Storage Conditions
0°C (short-term)

In solvent: -20°C for up to 6

months

Mechanism of Action: PPARYy Signaling Pathway

BM-131246, as a thiazolidinedione, exerts its biological effects primarily through the activation
of the PPARY signaling pathway. The diagram below illustrates the key steps in this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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